Cas no 2168146-75-4 (3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 2168146-75-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5637707
• PubChem ID: 54262429
• Update Time: 2025-08-10

3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3557213
• 3-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid
• 2168146-75-4
• EN300-28229556
• 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)11(8(13)14)5-4-6-12-7-11/h12H,4-7H2,1-3H3,(H,13,14)
• InChI Key： REKZBJIQFCILLV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CNCCC1)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid

3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2168146-75-4): An Overview

3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2168146-75-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid is composed of a piperidine ring with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety. The Boc group is widely used in organic synthesis to protect the amino functionality of amines, allowing for selective reactions at other functional groups. The carboxylic acid group, on the other hand, provides a reactive site for further derivatization and conjugation with other molecules.

One of the key applications of 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid is in the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the development of small molecule inhibitors targeting various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders.

The synthesis of 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid can be achieved through several routes. One common method involves the reaction of tert-butyl chloroformate with piperidine-3-carboxylic acid under basic conditions. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the Boc-protected product. Another approach involves the use of palladium-catalyzed coupling reactions to introduce the carboxylic acid functionality onto the piperidine ring. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

In addition to its role as an intermediate in drug discovery, 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The Boc group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule. This approach can improve drug solubility, stability, and bioavailability, thereby enhancing therapeutic efficacy.

The pharmacological properties of compounds derived from 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid have been extensively studied. For example, a recent clinical trial evaluated the safety and efficacy of a small molecule inhibitor derived from this compound in patients with advanced solid tumors. The results showed that the inhibitor was well-tolerated and demonstrated antitumor activity in a subset of patients. These findings highlight the therapeutic potential of this class of compounds and warrant further investigation.

Beyond its applications in medicine, 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid has also found use in materials science and chemical biology. Its unique structural features make it an attractive building block for constructing complex molecules with tailored properties. For instance, researchers have utilized this compound to synthesize polymers with tunable mechanical and optical properties, which have potential applications in fields such as tissue engineering and optoelectronics.

In conclusion, 3-(tert-butoxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2168146-75-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working on the development of novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various scientific disciplines.